Cas no 27208-80-6 (Polydatin)

• Product Name: Polydatin
• CAS No: 27208-80-6
• MF: C₂₀H₂₂O₈
• MW: 390.383886814117
• MDL: MFCD00210592
• CID: 53095
• PubChem ID: 125307425
• Update Time: 2026-01-16

Polydatin Chemical and Physical Properties

Names and Identifiers

• Polydatin
• RESVERATROL GLUCOSIDE
• RESVERATROL-3-B-D-GLUCOSIDE
• RESVERATROL 3-BETA-MONO-D-GLUCOSIDE
• TRANS-RESVERATROL 3-O-BETA-D-GLUCURONIDE
• TRANS-RESVERATROL-O-BETA-GLUCOSIDE
• 3-Hydroxy-5-[(1E)-2-(4-hydroxyphenyl)ethenyl]phenyl-beta-D-glucopyranoside
• 3-HYDROXY-5-(2-(4-HYDROXYPHENYL)ETHENYL)PHENYL-BETA-D-GLUCOSIDE
• 3, 5, 4'-trihydroxystilbene 3-glucoside
• 3,4',5-TRIHYDROXYSTILBENE-3-BETA-MONOGLUCOSIDE
• Piceid
• Plydatin
• POLYDATIN(PICEID)(P) PrintBack
• Polydatin, froM Reynoutria japonica
• trans Resveratrol 3-
• 4',5-Dihydroxystilben-3-yl β-D-Glucopyranoside
• Pieceid
• Polydotin peceid
• Resveratrol 3-Glucoside
• Resveratrol 3-O-glucoside
• trans-polydatin
• Trans-Piceid
• 3,4,5-Trihydroxystilbene-3-beta-monoglucoside
• 3,4,5-Tsg
• Polydatin (E)-isomer
• Polydatin(Piceid)
• Resveratrol 3-O-beta-glucopyranoside
• (2S,3R,4S,5S,6R)-2-(3-Hydroxy-5-(4-hydroxystyryl)phenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• MLS001424114
• XM261C37CQ
• trans-resveratrol 3-beta-glucoside
• trans-resveratrol 3-beta-D-glucoside
• 3,4'-5-Trihydroxystilbene-3-beta-
• trans-resveratrol 3-O-beta-D-glucoside
• trans-3,4',5-Trihydroxystilbene 3-?-D-glucoside
• cis-Piceid
• 3,3',4,5'-Tetrahydroxystilbene 3-O-beta-D-glucopyranoside
• ConMedNP.946
• 3,4',5-trihydroxystilbene-3-beta-D-glucoside
• trans-Resveratrol 3-?-D-glucoside
• 3,4'-5-Trihydroxystilbene-3-beta-D-glucopyranoside, 97%
• DTXSID001030555
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[3-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-oxidanyl-phenoxy]oxane-3,4,5-triol
• (2S,3R,4S,5S,6R)-2-[3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)vinyl]phenoxy]-6-methylol-tetrahydropyran-3,4,5-triol
• EN300-7416763
• resveratrol-3-O-glucoside
• MFCD00210592
• resveratrol 3-O-beta-D-glucoside
• UNII-XM261C37CQ
• NCGC00246971-10
• CS-0007830
• (E)-Piceid
• 5,4'-dihydroxystilbene-3-O-beta-D-Glcp
• AB00639953-07
• trans-Resveratrol 3-glucoside
• HMS2051A20
• 5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)-1,3-BENZENEDIOL-3-.BETA.-MONO-D-GLUCOSIDE
• CHEBI:8198
• MLS000759499
• E/Z-Piceid
• BRD-K43236057-001-07-1
• BDBM60919
• DTXCID101326795
• 3,5,4'-Trihydroxystilbene 3-glucoside
• HY-N0120
• AKOS015961013
• LMPK13090012
• Q3902665
• (E/Z)-Piceid
• s2390
• trans Resveratrol 3-O-b-D-glucopyranoside, 98%
• (2S,3R,4S,5S,6R)-2-{3-hydroxy-5-[(1E)-2-(4-hydroxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• NCGC00246971-01
• beta-D-Glucopyranoside, 3-hydroxy-5-(2-(4-hydroxyphenyl)ethenyl)phenyl-, (E)-
• Q-100342
• 3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)ethenyl]phenyl beta-D-glucopyranoside
• NCGC00246971-04
• NC00145
• 5-Tsg
• .BETA.-D-GLUCOPYRANOSIDE, 3-HYDROXY-5-(2-(4-HYDROXYPHENYL)ETHENYL)PHENYL
• GLUCOPYRANOSIDE, 3-HYDROXY-5-(P-HYDROXYSTYRYL)PHENYL, beta-D-
• beta-D-Glucopyranoside, 3-hydroxy-5-(2-(4-hydroxyphenyl)ethenyl)phenyl
• (2S,3R,4S,5S,6R)-2-[3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• GLUCOPYRANOSIDE, 3-HYDROXY-5-(P-HYDROXYSTYRYL)PHENYL, .BETA.-D-
• b-D-Glucopyranoside, 3-hydroxy-5-[2-(4-hydroxyphenyl)ethenyl]phenyl
• trans-resveratrol 3-beta-d-glucopyranoside
• 3-hydroxy-5-((E)-2-(4-hydroxyphenyl)ethenyl)phenyl beta-D-glucopyranoside
• 3,4'-5-TRIHYDROXYSTILBENE-3-.BETA.-D-GLUCOPYRANOSIDE
• Resveratrol 3-beta-D-glucoside
• DB11263
• Sooryehan Pure-Whitening Essence
• SCHEMBL41411
• 3-Hydroxy-5-[2-(4-hydroxyphenyl)ethenyl]phenyl beta-D-glucopyranoside
• AS-13910
• Sooryehan Pure Whitening Spot Treatment
• 27208-80-6
• trans Resveratrol 3-O-beta-D-glucopyranoside, 98%
• KS-5384
• CCG-100895
• Sooryehan Pure-Whitening
• Resveratrol 5-O-glucoside
• .BETA.-D-GLUCOPYRANOSIDE, 3-HYDROXY-5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)PHENYL
• 65914-17-2
• .beta.-D-Glucopyranoside, 3-hydroxy-5-[(1E)-2-(4-hydroxyphenyl)ethenyl]phenyl3,5,4'-Trihydroxystilbene 3-glucoside
• RESVERATROL 3-.BETA.-MONO-D-GLUCOSIDE [MI]
• E/Z-Polydatin
• 3,4',5-Trihydroxystilbene-3-b-D-glucopyranoside
• W-203441
• cid_5281718
• 1ST157306
• 5-Trihydroxystilbene-3-beta-monoglucoside
• (2S,3R,4S,5S,6R)-2-[3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)vinyl]phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• Resveratrol 3-.beta.-mono-d-glucoside
• resveratrol-3-O-b-mono-D-glucoside
• NS00069817
• trans-Resveratrol 3-O-glucoside
• 5,4'-dihydroxystilbene-3-O-beta-D-glucopyranoside
• DTXSID20897454
• (2S,3R,4S,5S,6R)-2-(3-hydroxy-5-((E)-4-hydroxystyryl)phenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• CHEBI:94610
• DA-69167
• 3,4'-5-Trihydroxystilbene-3-beta-D-glucopyranoside
• 5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)-1,3-BENZENEDIOL-3-beta-MONO-D-GLUCOSIDE
• CHEMBL142652
• SMR000466371
• beta-D-GLUCOPYRANOSIDE, 3-HYDROXY-5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)PHENYL

• MDL： MFCD00210592
• Inchi： 1S/C20H22O8/c21-10-16-17(24)18(25)19(26)20(28-16)27-15-8-12(7-14(23)9-15)2-1-11-3-5-13(22)6-4-11/h1-9,16-26H,10H2/b2-1-
• InChI Key： HSTZMXCBWJGKHG-UPHRSURJSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C=C(/C=C\C3C=CC(O)=CC=3)C=C(O)C=2)O1

Computed Properties

• Exact Mass: 390.13100
• Monoisotopic Mass: 390.13146766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 140
• Molecular Weight: 390.4

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 226°C(lit.)
• Boiling Point: 707.70°C.@760.00mmHg(est)
• Flash Point: 381.8±32.9 °C
• Solubility: 1616 mg/L @ 25 °C (est)
• PSA: 139.84000
• LogP: 0.44690
• Specific Rotation: -77.5 º (c=0.2, EtOH)
• λmax: 305(EtOH)(lit.)

Polydatin Security Information

• Signal Word：warning
• Hazard Statement： H312
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Polydatin

Introduction to Polydatin (CAS No. 27208-80-6) and Its Recent Research Applications

Polydatin, a naturally occurring flavonoid glycoside, is scientifically identified by the chemical name CAS No. 27208-80-6. This compound has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities and potential therapeutic applications. Polydatin, derived from the roots of Polygonum multiflorum (known as He shou wu in traditional Chinese medicine), has been studied extensively for its role in various physiological processes and its potential to modulate multiple disease pathways.

The structural complexity of Polydatin, characterized by its flavonoid core linked to a rhamnose sugar moiety, contributes to its unique pharmacological properties. Recent studies have highlighted the compound's ability to interact with multiple targets within cellular systems, making it a promising candidate for the development of novel therapeutic agents. The pharmacological profile of Polydatin encompasses anti-inflammatory, antioxidant, anti-cancer, and neuroprotective effects, which have been validated through both preclinical and clinical investigations.

In the realm of oncology, Polydatin has demonstrated remarkable potential in inhibiting tumor growth and metastasis. Research indicates that Polydatin can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Furthermore, its ability to suppress angiogenesis, a critical process in tumor progression, has been observed in several preclinical models. These findings have prompted further exploration into the anti-cancer mechanisms of Polydatin, with particular focus on its role in regulating cell cycle progression and preventing genomic instability.

The anti-inflammatory properties of Polydatin have also been extensively studied. Chronic inflammation is a hallmark of various diseases, including cardiovascular disorders, arthritis, and certain types of cancer. Studies have shown that Polydatin can attenuate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Additionally, its antioxidant activity contributes to reducing oxidative stress, which is often associated with inflammatory conditions. These findings suggest that Polydatin may serve as a valuable therapeutic agent for managing inflammatory diseases.

Neuroprotective effects are another area where Polydatin has shown significant promise. Age-related neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by oxidative stress, inflammation, and neuronal cell death. Research has demonstrated that Polydatin can protect against neurotoxicity by mitigating oxidative damage and inhibiting the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. These findings have opened new avenues for the development of neuroprotective therapies using Polydatin.

The pharmacokinetic properties of Polydatin have also been a subject of interest. Studies have revealed that Polydatin exhibits moderate bioavailability following oral administration, with absorption occurring primarily in the small intestine. The compound undergoes extensive metabolism in the liver via phase I and phase II enzymatic pathways before being excreted via bile and urine. Understanding these pharmacokinetic characteristics is crucial for optimizing dosing regimens and enhancing therapeutic efficacy.

Recent advancements in drug delivery systems have also contributed to the improved utilization of Polydatin. Nanotechnology-based formulations have shown promise in enhancing the bioavailability and targeted delivery of Polydatin to affected tissues. For instance, polymeric nanoparticles encapsulating Polydatin have demonstrated improved stability and controlled release profiles, leading to enhanced therapeutic outcomes in preclinical studies.

The safety profile of Polydatin has been evaluated through various toxicological studies. Acute toxicity studies have shown that Polydatin exhibits low toxicity at high doses, suggesting its safety for clinical use. However, long-term studies are still needed to fully characterize its safety profile under chronic administration conditions. Additionally, potential interactions with other drugs need to be carefully assessed to ensure safe co-administration.

In conclusion, Polydatin (CAS No. 27208-80-6) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its diverse biological activities stem from its unique chemical structure and ability to modulate multiple cellular pathways. Recent research highlights its promising role in oncology, anti-inflammation, antioxidant therapy, and neuroprotection. As further research continues to elucidate its mechanisms of action and optimize delivery systems, Polydatin is poised to emerge as a valuable therapeutic agent in modern medicine.